Cas no 136213-81-5 (2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acidsodiumsalt)

• Product Name: 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acidsodiumsalt
• CAS No: 136213-81-5
• MF: C₁₂H₈Cl₂NNaO₄S
• MW: 356.156991004944
• CID: 64410
• PubChem ID: 45358016
• Update Time: 2025-10-29

2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acidsodiumsalt Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(2-amino-4-chlorophenoxy)-5-chlorobenzenesulfonate
• 2-Amino-4,4-dichlorodiphenylether-2-sulfonic acid sodium salt
• 2-AMINO-4,4'-DICHLORODIPHENYLETHER-2'-SULFONATE,SODIUMSALT
• 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt
• I14-7762
• Sodium 2-amino-4,4'-dichlorodiphenylether-2'-sulfonate
• 4,4,4-TRICHLOROTRITYLALCOHOL
• sodium2-(2-amino-4-chlorophenoxy)-5-chlorobenzenesulfonate
• AKOS015918287
• Sodium 2-(2-amino-4-chlorophenoxy)-5-chlorobenzene-1-sulfonate
• Sodium 2-amino-4,4/'-dichlorodiphenylether-2/'-sulfonate
• sodium;2-(2-amino-4-chlorophenoxy)-5-chlorobenzenesulfonate
• FT-0655966
• A807043
• AKOS015963215
• 136213-81-5
• DTXSID50670015
• 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acidsodiumsalt

• Inchi： 1S/C12H9Cl2NO4S.Na/c13-7-1-3-10(9(15)5-7)19-11-4-2-8(14)6-12(11)20(16,17)18;/h1-6H,15H2,(H,16,17,18);/q;+1/p-1
• InChI Key： YONKDBGAJAYCGT-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=C(C=1)S(=O)(=O)[O-])OC1C=CC(=CC=1N)Cl.[Na+]

Computed Properties

• Exact Mass: 354.94500
• Monoisotopic Mass: 354.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• PSA: 100.83000
• LogP: 4.93400

Additional information on 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acidsodiumsalt

Professional Introduction to 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt (CAS No. 136213-81-5)

The compound 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt, identified by the CAS number 136213-81-5, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their versatile applications in medicinal chemistry, particularly in the synthesis of advanced intermediates for drug candidates. Its unique structural features, comprising both amino and sulfonic acid functionalities, make it a valuable building block for the creation of more complex pharmacological agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for innovative compounds that exhibit potent biological activity while maintaining high selectivity and low toxicity. The 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt has emerged as a promising candidate in this context, owing to its ability to serve as a precursor in the synthesis of novel therapeutic agents. The presence of both chloro and amino substituents on the diphenyl ether backbone provides a rich scaffold for further functionalization, enabling researchers to tailor the compound's properties to meet specific pharmacological requirements.

One of the most compelling aspects of this compound is its role in the development of targeted therapies. The sulfonic acid moiety, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. This property makes the 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt an attractive candidate for use in formulations intended for oral or injectable administration. Furthermore, its structural similarity to certain known bioactive molecules suggests that it may exhibit analogous pharmacological effects, potentially opening up new avenues for therapeutic intervention.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic chemistry. The process typically begins with the preparation of a diphenyl ether derivative, which is then subjected to chlorination and sulfonation steps to introduce the desired functional groups. The final step involves the conversion of the sulfonic acid group into its sodium salt form, which enhances its solubility and reactivity. Each step in this synthetic pathway must be meticulously controlled to ensure high yield and purity, underscoring the importance of advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules like the 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt. Molecular modeling techniques allow researchers to predict the biological activity of potential drug candidates with remarkable accuracy before they are synthesized in the laboratory. This approach not only saves time and resources but also enables the identification of structural modifications that can enhance potency and reduce side effects. The integration of computational methods with traditional experimental approaches has become a cornerstone of modern drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using specialized chemicals as intermediates for agrochemicals and materials science applications. The unique properties of the 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt, such as its stability under various conditions and its ability to undergo further functionalization, make it a versatile building block for these emerging fields. For instance, researchers have explored its use in the development of novel pesticides that target specific pests while minimizing environmental impact.

In addition to its synthetic utility, the 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt has also been studied for its potential role in biomedical research. The sulfonic acid group is known to interact with biological molecules such as proteins and enzymes, making it a valuable tool for studying protein-protein interactions and enzyme mechanisms. By incorporating this compound into research models, scientists can gain insights into fundamental biological processes that may lead to new therapeutic strategies.

The regulatory landscape surrounding the use of such compounds is another critical consideration. While not classified as a hazardous or controlled substance, it is essential for researchers to adhere to strict safety protocols when handling chemicals like this one. Proper storage conditions must be maintained to prevent degradation or contamination, and all handling procedures should be conducted in well-equipped laboratories with appropriate personal protective equipment (PPE). Compliance with regulatory guidelines ensures both worker safety and the integrity of experimental results.

In conclusion, the 2-Amino-4,4'-dichlorodiphenyl ether-2'-sulfonic acid sodium salt (CAS No. 136213-81-5) represents a significant advancement in chemical research with broad applications across multiple industries. Its unique structural features make it an invaluable intermediate for drug development, agrochemicals, and materials science. As research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.